2-(Isopentylsulfanyl)-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
2-(Isopentylsulfanyl)-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
Brand Name:
Vulcanchem
CAS No.:
351160-02-6
VCID:
VC0430737
InChI:
InChI=1S/C22H26N2OS2/c1-15(2)13-14-26-22-23-20-19(17-11-7-4-8-12-18(17)27-20)21(25)24(22)16-9-5-3-6-10-16/h3,5-6,9-10,15H,4,7-8,11-14H2,1-2H3
SMILES:
CC(C)CCSC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1C4=CC=CC=C4
Molecular Formula:
C22H26N2OS2
Molecular Weight:
398.6g/mol
2-(Isopentylsulfanyl)-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
CAS No.: 351160-02-6
Main Products
VCID: VC0430737
Molecular Formula: C22H26N2OS2
Molecular Weight: 398.6g/mol
![2-(Isopentylsulfanyl)-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one - 351160-02-6](/images/no_structure.jpg)
| CAS No. | 351160-02-6 |
|---|---|
| Product Name | 2-(Isopentylsulfanyl)-3-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one |
| Molecular Formula | C22H26N2OS2 |
| Molecular Weight | 398.6g/mol |
| IUPAC Name | 5-(3-methylbutylsulfanyl)-4-phenyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one |
| Standard InChI | InChI=1S/C22H26N2OS2/c1-15(2)13-14-26-22-23-20-19(17-11-7-4-8-12-18(17)27-20)21(25)24(22)16-9-5-3-6-10-16/h3,5-6,9-10,15H,4,7-8,11-14H2,1-2H3 |
| Standard InChIKey | NVVNINLKTUDDIE-UHFFFAOYSA-N |
| SMILES | CC(C)CCSC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1C4=CC=CC=C4 |
| Canonical SMILES | CC(C)CCSC1=NC2=C(C3=C(S2)CCCCC3)C(=O)N1C4=CC=CC=C4 |
| PubChem Compound | 1900667 |
| Last Modified | Nov 11 2021 |
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